Cas no 851412-21-0 (2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-butylphenyl)acetamide)

• Product Name: 2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-butylphenyl)acetamide
• CAS No: 851412-21-0
• MF: C₂₇H₂₈N₂OS
• MW: 428.589025497437
• CID: 6039141
• PubChem ID: 3621171
• Update Time: 2025-06-13

2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-butylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-butylphenyl)acetamide
• 2-((1-benzyl-1H-indol-3-yl)thio)-N-(4-butylphenyl)acetamide
• Acetamide, N-(4-butylphenyl)-2-[[1-(phenylmethyl)-1H-indol-3-yl]thio]-
• F0616-0084
• 851412-21-0
• 2-(1-benzylindol-3-yl)sulfanyl-N-(4-butylphenyl)acetamide
• 2-[(1-benzyl-1H-indol-3-yl)sulfanyl]-N-(4-butylphenyl)acetamide
• AKOS024587762

• Inchi： 1S/C27H28N2OS/c1-2-3-9-21-14-16-23(17-15-21)28-27(30)20-31-26-19-29(18-22-10-5-4-6-11-22)25-13-8-7-12-24(25)26/h4-8,10-17,19H,2-3,9,18,20H2,1H3,(H,28,30)
• InChI Key： MREVMKNATXZPAZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CCCC)C=C1)(=O)CSC1C2=C(N(CC3=CC=CC=C3)C=1)C=CC=C2

Computed Properties

• Exact Mass: 428.19223469g/mol
• Monoisotopic Mass: 428.19223469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-butylphenyl)acetamide

Comprehensive Overview of 2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-butylphenyl)acetamide (CAS No. 851412-21-0)

2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-butylphenyl)acetamide, with the CAS number 851412-21-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining indole and acetamide moieties, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its sulfanyl linkage, which may contribute to its bioactive properties.

The compound's structure includes a benzyl group attached to the indole ring, enhancing its lipophilicity and potential membrane permeability. This characteristic is critical for compounds targeting intracellular pathways. Additionally, the butylphenyl side chain may influence its binding affinity to specific receptors or enzymes, a topic frequently explored in structure-activity relationship (SAR) studies. Given the growing demand for small-molecule therapeutics, 851412-21-0 is often discussed in forums and publications focusing on kinase inhibitors and GPCR modulators.

In recent years, the scientific community has shown increased interest in indole derivatives due to their prevalence in natural products and pharmaceuticals. Compounds like 2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-butylphenyl)acetamide are frequently studied for their potential roles in neurodegenerative disease research and cancer therapy. For instance, its structural similarity to known serotonin receptor ligands has prompted investigations into its effects on neurological pathways. These studies align with current trends in precision medicine and personalized drug design, topics highly searched in academic and industry circles.

From a synthetic chemistry perspective, the preparation of 851412-21-0 involves multi-step organic reactions, including sulfanylation and amide coupling. These methods are often optimized for yield and purity, as highlighted in recent peer-reviewed journals. The compound's stability under physiological conditions is another area of focus, particularly for researchers developing oral bioavailability profiles. Such details are crucial for answering common queries like "How to improve the solubility of indole-based acetamides?" or "What are the latest advances in sulfanyl-containing drug candidates?"—frequent questions in AI-driven literature searches.

Beyond its pharmacological potential, 2-(1-benzyl-1H-indol-3-yl)sulfanyl-N-(4-butylphenyl)acetamide is also a valuable tool in chemical biology. Its fluorescent properties, derived from the indole core, make it suitable for probe development in imaging studies. This application resonates with the rising popularity of bioimaging techniques and theranostic agents, which are hot topics in Google Scholar and PubMed searches. Furthermore, its compatibility with high-throughput screening (HTS) platforms underscores its utility in modern drug discovery pipelines.

In summary, CAS No. 851412-21-0 represents a versatile compound with broad relevance in medicinal chemistry and biochemical research. Its unique structure and functional groups position it as a promising candidate for further exploration in targeted therapy and diagnostic applications. As the scientific community continues to prioritize molecular diversity and mechanistic studies, this compound is likely to remain a focal point in both academic discussions and industrial R&D efforts.